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Compound of Interest

Compound Name: (R)-3-(P-tolyl)morpholine

CAS No.: 1213118-87-6

Cat. No.: B3394333

Get Quote

Executive Directive
Stop and Read: (R)-3-(P-tolyl)morpholine is a chiral organic amine. While valuable as a

scaffold in medicinal chemistry (often analogous to phenmetrazine-type structures), its disposal

requires strict adherence to organic base protocols.

Immediate "Kill Rules" (Critical Safety constraints):

NEVER mix with strong acids (e.g., Nitric, Sulfuric) in a closed waste container. The

neutralization is highly exothermic and can pressurize/rupture vessels.

NEVER dispose of down the drain. This compound poses a significant aquatic toxicity risk

due to the lipophilic p-tolyl moiety.

NEVER use standard cellulose/sawdust for spill cleanup if the neat liquid is hot or fuming;

use inert vermiculite or sand.

Technical Characterization & Hazard Profile
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To manage disposal effectively, you must understand the chemical behavior. As a substituted

morpholine, this compound shares the corrosive and toxic profile of its parent structure but with

enhanced lipophilicity, increasing skin absorption risks.

Physicochemical & Disposal Properties[1][2][3]
Property Value / Characteristic Operational Implication

Chemical Class Cyclic Secondary Amine Segregate as Organic Base.

Physical State
Liquid (typically) or low-melting

solid

Handle as liquid waste for

containment.

Flash Point
Est. >60°C (High Flash) but

potentially <93°C

Treat as Combustible (RCRA

D001 potential).

Corrosivity pH > 11 (10% aq. soln)

Corrosive to skin/eyes.[1][2][3]

[4] Incompatible with

aluminum/zinc containers.

Solubility
Moderate (Water); High

(Organics)

Rinse containers with

Ethanol/Methanol, not just

water.

Incompatibility
Strong Acids, Oxidizers, Acid

Chlorides

Violent Reaction Risk. Keep

streams separate.

Senior Scientist Insight: The (R)-configuration does not alter the chemical disposal pathway

compared to the racemate, but it often implies high-value synthesis. Ensure the material is truly

waste before disposal; however, once declared waste, it must be treated as a hazardous

organic amine.

Waste Stream Architecture
The following decision logic ensures compliance with RCRA (USA) and general hazardous

waste regulations.
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Start: (R)-3-(P-tolyl)morpholine Waste

Is it Pure/Neat or in Solution?

Pure Substance

Neat

Solution/Mixture

Dissolved

Stream B: Non-Halogenated Organic Waste
(Fuel Blending/Incineration)

Pack in Lab Pack

Identify Solvent

Halogenated Solvent
(DCM, Chloroform)

Non-Halogenated
(MeOH, EtOAc, Toluene) Aqueous Acidic/Basic

Stream A: Halogenated Organic Waste
(High BTU Incineration)

Stream C: Aqueous Basic Waste
(Neutralization Unit)

Adjust pH 5-9
Check Precipitates

Click to download full resolution via product page

Figure 1: Decision logic for segregating morpholine derivative waste streams to prevent

incompatibility and ensure proper incineration routing.

Detailed Operational Protocols
Protocol A: Routine Lab-Scale Disposal (< 500 mL)
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Objective: Safe transfer of reaction mixtures or aliquots to central accumulation areas.

Container Selection:

Use HDPE (High-Density Polyethylene) or Glass (Amber).

Avoid: Aluminum or galvanized steel cans (amines react to form hydrogen gas).

Phase Compatibility Check (The Self-Validating Step):

Before pouring the morpholine waste into a "Basic Organic Waste" carboy, extract 5 mL of

the waste and 5 mL from the carboy into a test tube.

Observe: Watch for heat generation, bubbling, or rapid precipitation.

Pass: No reaction

Proceed to pour.

Fail: Reaction observed

Start a new, separate waste container labeled "Morpholine Derivative - Segregated."

Labeling:

Must read: "Hazardous Waste - Organic Alkali."

Hazard Codes: Flammable, Corrosive.[4][5]

Protocol B: Decontamination of Glassware
Objective: Removal of residues to prevent cross-contamination or skin burns for dishwashing

staff.

Rinse 1: Rinse glassware with a small volume of Acetone or Ethanol. Collect this rinsate into

Stream B (Non-halogenated organic).

Rinse 2 (Acid Wash): Rinse with 5% dilute Acetic Acid or HCl. This converts the lipophilic

free base into the water-soluble hydrochloride salt.
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Final Wash: Wash with soap and water.[2]

Why this works: The p-tolyl group makes the free base greasy and hard to remove with

water alone. Acid protonates the nitrogen, making it ionic and easily solvated by water.

Protocol C: Emergency Spill Response
Scenario: 100 mL bottle drop in the fume hood.

Evacuate & Ventilate: Amines have potent odors and can cause respiratory distress. Clear

the immediate area.[2]

PPE Upgrade: Double nitrile gloves (amines penetrate single layers quickly) and safety

goggles.

Containment:

Use Vermiculite or Sand to dike the spill.

Do not use paper towels initially (surface area + flammability risk).

Neutralization (Optional but Recommended):

Sprinkle Citric Acid powder or apply dilute acetic acid over the absorbent. This reduces the

vapor pressure of the amine.

Cleanup: Scoop material into a wide-mouth jar. Label "Spill Debris - Morpholine

Contaminated."

Verification: Wipe surface with pH paper wet with water. If pH > 8, repeat cleaning with dilute

acid.

Regulatory & Compliance Context
US EPA (RCRA)

Classification: While (R)-3-(P-tolyl)morpholine is not explicitly P-listed or U-listed, it typically

exhibits the characteristic of Ignitability (D001) if in a flammable solvent, or Corrosivity

(D002) if aqueous pH > 12.5.
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Best Practice: Manage as a D001/D002 combined waste stream.

Transport (DOT/IATA)
Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s. (contains 3-(p-tolyl)morpholine)

OR Flammable liquid, corrosive, n.o.s.

UN Number: Typically UN 2735 (Amines, liquid, corrosive) or UN 2924 (Flammable liquid,

corrosive).

Packing Group: II or III (depending on boiling point/flash point data).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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